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Introduction
Kompetitive Allele-Specific PCR (KASP™) is a homogenous, fluorescence-based genotyping

technology used for the detection and measurement of single nucleotide polymorphisms

(SNPs) and insertions/deletions (InDels).[1][2] This technology is renowned for its high

accuracy, cost-effectiveness, and flexibility, making it a valuable tool in human genetics

research and drug development. KASP has been successfully utilized across various fields,

including human, animal, and plant genetics.[1][3][4][5]

The KASP assay combines competitive allele-specific PCR with a novel fluorescence

resonance energy transfer (FRET) cassette for signal generation.[6] This system allows for the

bi-allelic discrimination of genotypes from a small amount of genomic DNA.[7] The technology

is adaptable to 96-, 384-, and 1536-well plate formats, catering to a wide range of throughput

needs.[1][3][4][5]

Principle of KASP Technology
The KASP genotyping process relies on three key components:
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Test DNA: The genomic DNA sample containing the variant of interest.

KASP Assay Mix: A SNP-specific mix containing two allele-specific forward primers and one

common reverse primer.[7][8]

KASP Master Mix: A universal mix containing two FRET cassettes (one labeled with FAM™

dye and the other with HEX™ dye), Taq polymerase, dNTPs, and an optimized buffer

solution.[6][7]

The allele-specific primers have unique tail sequences that correspond to the universal FRET

cassettes.[7] During thermal cycling, the appropriate allele-specific primer binds to the template

DNA and elongates, incorporating its tail sequence. In subsequent rounds, the complementary

strand to this tail is synthesized, allowing the corresponding FRET cassette to bind and release

its fluorophore from quenching, thus generating a fluorescent signal.[7] Homozygous samples

will generate only one type of fluorescent signal, while heterozygous samples will produce

both.[7]

Key Advantages of KASP in Human Genetics
High Accuracy and Reliability: KASP technology boasts a genotyping accuracy of over

99.8%.[8]

Cost-Effective: The use of unlabeled primers and a universal reporting system makes KASP

a more economical option compared to other genotyping technologies like TaqMan.[9]

Flexibility: KASP assays can be designed for a wide range of SNPs and InDels and are

compatible with various qPCR instruments and plate readers.

High Success Rate: KASP demonstrates a high assay design success rate, often exceeding

that of other platforms.[9][10]

Quantitative Performance Data
The performance of KASP has been compared to other leading SNP genotyping technologies.

The following table summarizes key performance metrics.
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Performance
Metric

KASP TaqMan rhAmp Source

Assay Design

Success Rate
49/50 (98%) 39/50 (78%) 49/50 (98%) [9][10]

Allele Call Rate 97.6% 97.0% 98.1% [11]

Allele Call

Quality
98% 98% 97% [9][10]

DNA Input

Sensitivity
≥ 0.9 ng ≥ 0.2 ng ≥ 0.2 ng [11]

Experimental Protocols
DNA Sample Preparation
For optimal results, high-quality genomic DNA is required. Most KASP assays perform well with

5-50 ng of DNA per reaction, based on the human genome size.[3] The minimum

recommended final DNA concentration in a KASP genotyping reaction is 2.5 ng/µL.[12]

KASP Reaction Setup
The following tables detail the constituent reagent volumes for KASP genotyping reactions in

both 96-well and 384-well plates.[3]

Table 1: Reagent Volumes for KASP Genotyping Reactions (Wet DNA Method)[3]

Component 96-Well Plate (µL per well) 384-Well Plate (µL per well)

2x KASP Master Mix 5.0 2.5

KASP Assay Mix 0.14 0.07

DNA + Water 5.0 2.5

Total Reaction Volume 10.0 5.0

Table 2: Reagent Volumes for KASP Genotyping Reactions (Dry DNA Method)[3]
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Component 96-Well Plate (µL per well) 384-Well Plate (µL per well)

2x KASP Master Mix 5.0 2.5

KASP Assay Mix 0.14 0.07

Water 5.0 2.5

Total Reaction Volume 10.0 5.0

Protocol:

Array DNA Samples: Array DNA samples into a 96-well or 384-well PCR plate. Include at

least two no-template controls (NTCs) on each plate.[3][12]

Prepare KASP Genotyping Mix: Prepare a sufficient volume of the KASP genotyping mix by

combining the KASP Master Mix and the specific KASP Assay Mix.

Dispense Genotyping Mix: Add the appropriate volume of the genotyping mix to each well

containing the DNA sample.

Seal and Centrifuge: Seal the plate with an optically clear seal and centrifuge at ≥550 x g to

ensure all liquids are at the bottom of the wells.[3]

Thermal Cycling: Place the reaction plate in a thermal cycler and run the recommended

KASP thermal cycling program.

Thermal Cycling Conditions
KASP utilizes a touchdown PCR protocol. The standard thermal cycling conditions are outlined

below.[13]

Table 3: KASP Thermal Cycling Protocol[3]
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Step Description Temperature Time
Number of
Cycles

1 Activation 94°C 15 minutes 1

2 Denaturation 94°C 20 seconds 10

Annealing/Elong

ation

61-55°C (drop

0.6°C per cycle)
60 seconds

3 Denaturation 94°C 20 seconds 26

Annealing/Elong

ation
55°C 60 seconds

If distinct genotype clusters are not obtained after the initial run, the plate can be recycled for

an additional three cycles using the conditions in Step 3.[3]

Data Analysis
After thermal cycling, the plate is read in a FRET-capable plate reader at a temperature below

40°C.[12] The fluorescence data is then visualized on a cluster plot, where each data point

represents an individual sample. Samples with the same genotype will cluster together,

allowing for easy genotype calling.[14]

Visualizations
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Caption: The KASP genotyping mechanism from components to signal detection.
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Analysis
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(5-50 ng/reaction)

2. Array DNA in Plate
(96 or 384-well)

3. Prepare KASP Genotyping Mix
(Master Mix + Assay Mix)

4. Dispense Mix to Plate

5. Seal and Centrifuge Plate

6. Thermal Cycling
(Touchdown PCR)
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Caption: A streamlined workflow for KASP genotyping from sample to result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SNP genotyping: the KASP assay - PubMed [pubmed.ncbi.nlm.nih.gov]

2. KASP: a genotyping method to rapid identification of resistance in Plasmodium falciparum
- PMC [pmc.ncbi.nlm.nih.gov]

3. sheffield.ac.uk [sheffield.ac.uk]

4. cerealsdb.uk.net [cerealsdb.uk.net]

5. KASP Genotyping Assays FAQs | LGC, Biosearch Technologies [biosearchtech.com]

6. researchgate.net [researchgate.net]

7. integratedbreeding.net [integratedbreeding.net]

8. How does KASP work | LGC, Biosearch Technologies [biosearchtech.com]

9. Comparison of TaqMan, KASP and rhAmp SNP genotyping platforms in hexaploid wheat -
PMC [pmc.ncbi.nlm.nih.gov]

10. journals.plos.org [journals.plos.org]

11. researchgate.net [researchgate.net]

12. primetech.co.jp [primetech.co.jp]

13. primetech.co.jp [primetech.co.jp]

14. lifomics.com [lifomics.com]

To cite this document: BenchChem. [Application of KASP in Human Genetics for Variant
Detection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248019/docs#application-of-kasp-in-human-
genetics-for-variant-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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